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Compound Name: Azane;hydroiodide

Cat. No.: B076021 Get Quote

This guide provides essential safety information, handling protocols, and troubleshooting

advice for the use of Azane;hydroiodide (Ammonium Iodide, NH₄I) in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is Azane;hydroiodide and what are its primary hazards?

Azane;hydroiodide, more commonly known as ammonium iodide, is an inorganic compound

with the formula NH₄I.[1] It is a white to pale yellow crystalline solid that is sensitive to air, light,

and moisture.[2][3][4] The primary hazards associated with ammonium iodide are:

Skin Irritation: Causes skin irritation (H315).[2][5][6][7]

Serious Eye Irritation: Causes serious eye irritation (H319).[5][6][7]

Respiratory Irritation: May cause respiratory tract irritation (H335).[2][4][5][6]

Sensitivity: It is hygroscopic (absorbs moisture from the air), air-sensitive, and light-sensitive,

which can lead to decomposition and discoloration (turning yellow or brown).[2][3][4][8]

Q2: What are the proper storage conditions for Azane;hydroiodide?

To ensure its stability and prevent degradation, ammonium iodide must be stored correctly.

Store it in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][9] It is critical to
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protect it from incompatible substances, direct sunlight, air, and moisture.[3][4][9][10] For

maximum stability, storing under an inert atmosphere is recommended.[2][3][9]

Q3: What Personal Protective Equipment (PPE) should I wear when handling

Azane;hydroiodide?

When handling ammonium iodide, especially in its solid, dusty form, the following PPE is

required:

Eye/Face Protection: Wear appropriate chemical safety goggles or eyeglasses.[3][9][11]

Skin Protection: Use protective gloves and wear a lab coat or suitable protective clothing.[2]

[11] Contaminated clothing should be removed and washed before reuse.[2][3]

Respiratory Protection: In case of insufficient ventilation or when dust is generated, use a

suitable respirator (e.g., a particulate filter P2).[2][6]

Q4: What should I do in case of accidental exposure to Azane;hydroiodide?

Immediate action is crucial in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek medical attention.[3][4][11]

Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with plenty

of soap and water.[2][4][7] If irritation persists, get medical advice.[4][5]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[2][4][6] Remove contact lenses if present and easy to do.

Continue rinsing and seek medical attention.[2][4][5]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[7] Seek medical attention if you feel unwell.[2][6]

Q5: How should I dispose of Azane;hydroiodide waste?

Waste material should be handled as hazardous waste. Sweep up the solid material, avoiding

dust generation, and place it into a suitable, closed container for disposal.[3][4] Dispose of the
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contents and container in accordance with local, regional, and national regulations at an

approved waste disposal facility.[2][5] Do not let the product enter drains or waterways.[6][7]

Troubleshooting Guide
Problem Probable Cause Solution

The ammonium iodide powder

has turned yellow or brown.

The compound is

decomposing due to exposure

to air or light, which liberates

free iodine.[8][12]

This indicates improper

storage. Discard the discolored

reagent as its purity is

compromised. In the future,

ensure the container is tightly

sealed, protected from light,

and stored in a dry, inert

environment if possible.[2][3]

Inconsistent weighing results

or poor reactivity in an

experiment.

Ammonium iodide is

hygroscopic, meaning it readily

absorbs moisture from the

atmosphere.[2][3][4] This

added water weight can lead

to inaccurate measurements

and can interfere with

moisture-sensitive reactions.

Handle the compound in a low-

humidity environment, such as

a glovebox or under a flow of

inert gas. If that is not possible,

weigh it quickly and keep the

container sealed at all other

times. Store the container in a

desiccator.[3]

Quantitative Data Summary
Table 1: Physical and Chemical Properties of Ammonium Iodide
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Property Value Source(s)

Chemical Formula NH₄I [1][12]

Molar Mass 144.94 g/mol [1][12]

Appearance
White to pale yellow crystalline

powder or granules
[2][12]

Density 2.51 - 2.514 g/cm³ [2][5][12]

Melting Point 551 °C (sublimes) [2][6][12]

Boiling Point 235 °C (in vacuum) [2][12]

Solubility in Water
Very soluble; 172 g/100 mL (20

°C)
[1][2]

pH 4.5 - 6.5 (50 g/L solution) [2]

Table 2: Hazard Classification and Statements

Classification Hazard Code Description Source(s)

Skin Irritation

(Category 2)
H315 Causes skin irritation [2][5]

Serious Eye Irritation

(Category 2)
H319

Causes serious eye

irritation
[5]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335
May cause respiratory

irritation
[2][5]

Experimental Protocol: Handling a Small Solid Spill
This protocol outlines the necessary steps for safely cleaning up a small spill of solid

ammonium iodide in a laboratory setting.
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1. Immediate Response & Preparation: a. Alert personnel in the immediate area of the spill. b.

Evacuate the affected area if the spill is large or if there is significant dust in the air. c. Ensure

the area is well-ventilated.[2][3] d. Don the appropriate Personal Protective Equipment (PPE)

as described above: safety goggles, gloves, and a lab coat. If significant dust is present, a

respirator is required.[3]

2. Containment and Cleanup: a. Prevent the spill from spreading or entering drains. b. Carefully

sweep up the spilled solid material.[3][4] c. AVOID generating dust.[2][3][4] If necessary, gently

mist the powder with water to minimize dust, but only if water is not incompatible with other

materials in the spill area. d. Place the swept-up material into a clearly labeled, sealed

container for hazardous waste disposal.[3][4]

3. Decontamination: a. Once all visible powder is removed, clean the spill area thoroughly. b.

Wash the area with soap and water.[7] c. Place all contaminated cleaning materials (e.g., paper

towels, wipes) into the hazardous waste container.

4. Final Steps: a. Remove PPE carefully, avoiding contact with contaminated surfaces. b. Wash

hands and any exposed skin thoroughly with soap and water after completing the cleanup.[2][3]

c. Arrange for the disposal of the hazardous waste container according to your institution's

guidelines.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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